Cas no 33376-96-4 (5-Methyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-amine)

• Product Name: 5-Methyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-amine
• CAS No: 33376-96-4
• MF: C₆H₇N₅
• MW: 149.153279542923
• MDL: MFCD00982049
• CID: 917898
• PubChem ID: 169505
• Update Time: 2025-10-28

5-Methyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-amine Chemical and Physical Properties

Names and Identifiers

• 5-Methyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-amine
• [1,2,4]TRIAZOLO[1,5-A]PYRIMIDIN-7-AMINE, 5-METHYL-
• 5-Methyl[1,2,4]triazolo[1,5-a]pyrimidin-7-amine
• 5-methyl[1,2,4]triazolo[1,5-a]pyrimidin-7-amine(SALTDATA: FREE)
• 5-methyl-7-amino-s-triazolo(1,5-a)pyrimidine
• Desdiethyltrapidil
• SCHEMBL609785
• 196119-61-6
• DB-068813
• STK234833
• 33376-96-4
• Desdiethyl-trapidil
• 196225-31-7
• 4-26-00-03733 (Beilstein Handbook Reference)
• F2150-0042
• [1,2,4]triazolo[1,5-a]pyrimidin-7(3h)-imine,5-methyl-
• AKOS000275770
• [1,2,4]Triazolo[1,5-a]pyrimidin-7(3H)-imine,5-methyl-(9CI)
• 5-Methyl[1,2,4]triazolo[1,5-a]pyrimidin-7-ylamine #
• 5-Methyl-[1,2,4]triazolo[1,5-a]pyrimidin-7(3H)-imine
• BRN 0139531
• [1,2,4]Triazolo[1,5-a]pyrimidin-7(4H)-imine,5-methyl-(9CI)
• DTXSID40187001
• (1,2,4)Triazolo(1,5-a)pyrimidin-7-amine, 5-methyl-
• EN300-204435
• 7-Amino-5-methyl-s-triazolo(1,5-a)pyrimidine
• HMS1700H12
• FS-5592
• Z274574734
• CS-0036602
• N-dediethyltrapidil
• AM803714
• MFCD00982049

• MDL： MFCD00982049
• Inchi： 1S/C6H7N5/c1-4-2-5(7)11-6(10-4)8-3-9-11/h2-3H,7H2,1H3
• InChI Key： WCHZTJMYPRSTPF-UHFFFAOYSA-N
• SMILES： N12C(=NC=N1)N=C(C)C=C2N

Computed Properties

• Exact Mass: 149.07000
• Monoisotopic Mass: 149.07
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.1A^2
• XLogP3: 0.1

Experimental Properties

• Density: 1.6g/cm3
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.807
• PSA: 69.10000
• LogP: 0.59610

5-Methyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-amine Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 5-Methyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-amine

Introduction to 5-Methyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-amine (CAS No. 33376-96-4)

5-Methyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-amine, also known by its CAS number 33376-96-4, is a compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of triazolopyrimidines, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of 5-Methyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-amine make it a valuable candidate for the development of novel drugs targeting various diseases.

The chemical structure of 5-Methyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-amine consists of a triazolopyrimidine core with a methyl group at the 5-position and an amine group at the 7-position. This arrangement confers specific properties that are crucial for its biological activity. The triazolopyrimidine scaffold is known for its ability to interact with various biological targets, including enzymes and receptors, making it a versatile platform for drug design.

Recent studies have highlighted the potential of 5-Methyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-amine in several therapeutic areas. One notable application is in the treatment of neurological disorders. Research has shown that compounds with a similar structure can modulate neurotransmitter systems and have neuroprotective effects. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 5-Methyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-amine derivatives exhibit potent activity against enzymes involved in neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

In addition to its neuroprotective properties, 5-Methyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-amine has also shown promise in cancer research. Several studies have reported that this compound can inhibit key enzymes involved in cancer cell proliferation and survival. For example, a study published in the European Journal of Medicinal Chemistry found that 5-Methyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-amine derivatives can effectively target and inhibit cyclin-dependent kinases (CDKs), which are crucial for cell cycle regulation and are often dysregulated in cancer cells.

The pharmacokinetic properties of 5-Methyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-amine are another important aspect to consider in its development as a therapeutic agent. Preclinical studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. These properties are essential for ensuring that the drug reaches its intended target and remains active for an appropriate duration.

To further enhance the therapeutic potential of 5-Methyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-amine, researchers are exploring various modifications to its structure. For instance, the introduction of additional functional groups or changes in the substituents can lead to improved potency and selectivity. A recent study published in Organic & Biomolecular Chemistry investigated the effects of different substituents on the biological activity of 5-Methyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-amine. The results showed that certain modifications significantly enhanced the compound's activity against specific targets.

The safety profile of 5-Methyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-amine is also an important consideration in its development as a drug candidate. Preclinical toxicity studies have indicated that this compound is generally well-tolerated at therapeutic doses. However, ongoing research is necessary to fully understand its safety profile and identify any potential side effects.

In conclusion, 5-Methyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-amine (CAS No. 33376-96-4) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features make it an attractive candidate for drug development in areas such as neurological disorders and cancer. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its properties for clinical use.